Tiotropium Bromide Monohydrate

• CAS: 139404-48-1
• Molecular Formula: C19H24BrNO5S2
• Molecular Weight: 490.4 g/mol
• InChI: InChI=1S/C19H22NO4S2.BrH.H2O/c1-20(2)12-9-11(10-13(20)17-16(12)24-17)23-18(21)19(22,14-5-3-7-25-14)15-6-4-8-26-15;;/h3-8,11-13,16-17,22H,9-10H2,1-2H3;1H;1H2/q+1;;/p-1/t11?,12-,13+,16-,17+
• InChIKey: MQLXPRBEAHBZTK-KFEMZTBUSA-M

Tiotropium Bromide Monohydrate Overview

Tiotropium bromide monohydrate (CAS 139404-48-1) is a crystalline hydrate form of tiotropium bromide, a quaternary ammonium long-acting muscarinic antagonist (LAMA) that achieves sustained bronchodilation through high-affinity, slowly reversible binding at the human M3 muscarinic receptor [1]. As the monohydrate crystal form specified in the originator patent (US 6,777,423 / US 6,908,928) and the active pharmaceutical ingredient in globally commercialized Spiriva® HandiHaler® and Respimat® products, this specific hydrate is the regulatory benchmark against which generic tiotropium formulations are assessed for pharmaceutical equivalence [2]. In the broader LAMA class, tiotropium is distinguished from aclidinium bromide, glycopyrronium bromide, umeclidinium bromide, and ipratropium bromide by its uniquely prolonged M3 receptor residency time (dissociation half-life approximately 27 hours) and its corresponding pharmacodynamic duration of bronchoprotection extending beyond 24 hours [3].

Crystalline Form

Patent-specified tiotropium bromide monohydrate, identical to Spiriva® RLD

Identity Standard

Defined DSC, IR, XRPD parameters for polymorph verification

Regulatory Fit

Benchmark for ANDA pharmaceutical equivalence and GMP formulation

• [1] Disse B, Speck GA, Rominger KL, et al. Tiotropium (Spiriva): mechanistical considerations and clinical profile in chronic obstructive pulmonary disease. Life Sci. 1999;64(6-7):457-464. doi:10.1016/S0024-3205(98)00588-8 View Source
• [2] Banholzer R, Sieger P, Kulinna C, et al. Crystalline tiotropium bromide monohydrate, processes for the preparation thereof, and pharmaceutical compositions. US Patent 6,908,928. Issued June 21, 2005. Assigned to Boehringer Ingelheim Pharma GmbH & Co. KG. View Source
• [3] Gavaldà A, Miralpeix M, Ramos I, et al. Preclinical evaluation of long-acting muscarinic antagonists: comparison of tiotropium and investigational drugs. J Pharmacol Exp Ther. 2009;331(3):941-951. doi:10.1124/jpet.109.159640 View Source

Why Tiotropium Monohydrate Cannot Be Substituted

Although all long-acting muscarinic antagonists (LAMAs) share M3 receptor antagonism as a mechanism, they are not pharmacokinetically or pharmacodynamically interchangeable. Receptor dissociation kinetics—the rate at which a ligand unbinds from the M3 receptor—is a primary driver of duration of action and differs by orders of magnitude among approved LAMAs: tiotropium exhibits an M3 dissociation half-life of approximately 27 hours, whereas aclidinium and glycopyrronium dissociate approximately 2.5-fold and 4.4-fold faster, respectively [1]. These kinetic differences translate directly into divergent in vivo bronchoprotection profiles at 24 hours post-dose. Furthermore, the crystalline monohydrate form of tiotropium bromide is defined by specific physicochemical identity parameters—including a characteristic DSC endothermic peak at 230 °C ± 5 °C, a defined IR spectrum, and a unit cell with precise monoclinic dimensions—that distinguish it from anhydrous tiotropium bromide and other hydrate stoichiometries, with direct implications for solid-state stability, hygroscopicity, and formulation processability [2]. Substituting a different LAMA, or even a different solid form of tiotropium, therefore risks altering both the duration of therapeutic effect and the manufacturability of the finished drug product.

LAMA Receptor Kinetics Mismatch

M3 dissociation half-lives differ 2.5–4.4× among tiotropium, aclidinium, and glycopyrronium, directly altering 24‑hour bronchoprotection profiles.

Solid Form Identity

Anhydrous tiotropium lacks the monohydrate’s characteristic DSC endotherm (230 ± 5 °C) and IR fingerprint, affecting stability, hygroscopicity, and powder processability.

• [1] Gavaldà A, Miralpeix M, Ramos I, et al. Preclinical evaluation of long-acting muscarinic antagonists: comparison of tiotropium and investigational drugs. J Pharmacol Exp Ther. 2009;331(3):941-951. doi:10.1124/jpet.109.159640 View Source
• [2] Banholzer R, Sieger P, Kulinna C, et al. Crystalline tiotropium bromide monohydrate, processes for the preparation thereof, and pharmaceutical compositions. US Patent 6,908,928. Issued June 21, 2005. Assigned to Boehringer Ingelheim Pharma GmbH & Co. KG. View Source

Tiotropium Monohydrate Comparative Evidence

M3 Receptor Dissociation Half-Life

In a comprehensive preclinical head-to-head comparison using recombinant human M3 (hM3) receptors expressed in Chinese hamster ovary (CHO) cells, tiotropium bromide demonstrated the longest dissociation half-life (t½) among all LAMAs tested, conferring the kinetic foundation for its sustained once-daily duration of action [1]. Tiotropium's hM3 t½ of 27 hours substantially exceeds that of aclidinium bromide (10.7 hours) and glycopyrronium bromide (6.1 hours), representing a 2.5-fold and 4.4-fold longer receptor residency time, respectively [1].

M3 Dissociation Half‑Life

Head‑to‑head

Tiotropium t½ = 27 h (hM3)
2.5× aclidinium, 4.4× glycopyrronium

Extended receptor residency supports once‑daily duration context

Recombinant hM3 in CHO cells, competition kinetics at 25 °C

Evidence Dimension	M3 muscarinic receptor dissociation half-life (t½)
Target Compound Data	Tiotropium bromide: t½ = 27 h (hM3)
Comparator Or Baseline	Aclidinium bromide: t½ = 10.7 h; Glycopyrronium bromide: t½ = 6.1 h
Quantified Difference	Tiotropium vs. aclidinium: 2.5-fold longer; vs. glycopyrronium: 4.4-fold longer
Conditions	Recombinant hM3 receptors in CHO cell membranes; competition kinetics at 25 °C

Why This Matters

A 2.5- to 4.4-fold longer receptor residency time directly predicts a more sustained duration of bronchoprotection, making tiotropium the reference benchmark for once-daily LAMA monotherapy when 24-hour coverage is a critical selection criterion.

• [1] Gavaldà A, Miralpeix M, Ramos I, et al. Preclinical evaluation of long-acting muscarinic antagonists: comparison of tiotropium and investigational drugs. J Pharmacol Exp Ther. 2009;331(3):941-951. doi:10.1124/jpet.109.159640 View Source

In Vivo Bronchoprotection Duration

Translating receptor kinetics into functional pharmacodynamic duration, tiotropium delivered 35% bronchoprotection against acetylcholine-induced bronchoconstriction at 24 hours post-administration when dosed at equi-effective levels in an anesthetized dog model. In the same study, aclidinium provided only 21% residual bronchoprotection, while glycopyrronium showed no measurable protection (0%), confirming that tiotropium's extended M3 residency time translates into a clinically meaningful difference in maintained airway patency at the end of the dosing interval [1].

24 h Bronchoprotection

Head‑to‑head

35 % protection at 24 h
vs. 21 % aclidinium, 0 % glycopyrronium

Residual airway patency endpoint supports full 24‑hour coverage

Anesthetized dog model, acetylcholine i.v. challenge

Evidence Dimension	Residual bronchoprotection at 24 h post-dose (% inhibition of acetylcholine-induced bronchoconstriction)
Target Compound Data	Tiotropium: 35% bronchoprotection at 24 h
Comparator Or Baseline	Aclidinium: 21%; Glycopyrronium: 0% (no significant protection at 24 h)
Quantified Difference	Tiotropium vs. aclidinium: 1.7-fold greater; vs. glycopyrronium: infinite-fold difference (complete loss of effect)
Conditions	Anesthetized dog model; acetylcholine i.v. challenge; compounds administered intratracheally at equi-effective doses

Why This Matters

This is the pivotal functional endpoint for selecting among LAMAs for once-daily regimens: only tiotropium maintains meaningful bronchoprotection through the full 24-hour dosing interval, directly validating its kinetic superiority in a whole-animal model.

• [1] Gavaldà A, Miralpeix M, Ramos I, et al. Preclinical evaluation of long-acting muscarinic antagonists: comparison of tiotropium and investigational drugs. J Pharmacol Exp Ther. 2009;331(3):941-951. doi:10.1124/jpet.109.159640 View Source

Bronchodilator Duration of Action

In a preclinical study directly comparing all four clinically relevant muscarinic antagonists using the same guinea pig bronchoconstriction model, the time to 50% recovery of bronchoconstrictor effect (t½ offset) was determined. Tiotropium achieved an unmatched t½ offset of 64 hours, representing a 2.2-fold longer duration than aclidinium (29 h), a 4.9-fold longer duration than glycopyrronium (13 h), and an 8-fold longer duration than the short-acting muscarinic antagonist ipratropium (8 h) [1]. This pharmacodynamic metric captures the functional half-life of bronchodilator effect independent of plasma pharmacokinetics.

Bronchodilator t½ Offset

Head‑to‑head

Tiotropium t½ offset = 64 h
2.2× aclidinium, 4.9× glycopyrronium, 8× ipratropium

Longest pharmacodynamic duration among tested muscarinic antagonists

Guinea pig acetylcholine‑induced bronchoconstriction model

Evidence Dimension	Time to 50% recovery of bronchoconstrictor effect (t½ offset)
Target Compound Data	Tiotropium: t½ offset = 64 h
Comparator Or Baseline	Aclidinium: 29 h; Glycopyrronium: 13 h; Ipratropium: 8 h
Quantified Difference	Tiotropium vs. aclidinium: 2.2×; vs. glycopyrronium: 4.9×; vs. ipratropium: 8.0×
Conditions	Guinea pig acetylcholine-induced bronchoconstriction model; intratracheal administration

Why This Matters

The t½ offset of 64 hours provides the widest pharmacodynamic safety margin for once-daily administration, meaning tiotropium maintains bronchodilator effect well beyond the 24-hour dosing interval, buffering against missed or delayed doses—a critical consideration for chronic disease management in real-world patient populations.

• [1] Carcasona C, Ramos I, Tarrasón G, et al. The in vitro and in vivo profile of aclidinium bromide in comparison with glycopyrronium bromide. Pulm Pharmacol Ther. 2014;28(2):114-122. doi:10.1016/j.pupt.2014.06.003 View Source

Crystalline Monohydrate Characterization

The crystalline tiotropium bromide monohydrate is unambiguously distinguished from the anhydrous form and other potential solvates by a set of orthogonal identity parameters defined in US Patent 6,908,928. The monohydrate exhibits a characteristic DSC endothermic peak at 230 °C ± 5 °C (i.e., 225–235 °C) at a heating rate of 10 K/min, following a lower-temperature endotherm corresponding to dehydration of the crystal water [1]. Its IR spectrum contains diagnostic bands at 3570, 3410, 3105, 1730, 1260, 1035, and 720 cm⁻¹ [1]. Its single monoclinic unit cell is defined by the crystallographic parameters a = 18.0774 Å, b = 11.9711 Å, c = 9.9321 Å, β = 102.691°, and V = 2096.96 ų [1]. Additionally, the pharmacopoeial-quality monohydrate specification requires a water content of 3.0%–5.0% (by Karl Fischer titration) and a specific optical rotation between −0.5° and +0.5° .

Monohydrate Solid‑State Identity

Specification review

DSC 230 ± 5 °C; characteristic IR (3570, 3410, 1730 cm⁻¹); defined monoclinic unit cell

Orthogonal identity parameters for crystalline form verification

Water content 3.0–5.0 % (KF); specific rotation −0.5° to +0.5°

Evidence Dimension	Solid-state identity parameters (DSC, IR, XRPD unit cell, water content, specific rotation)
Target Compound Data	Monohydrate: DSC 230 ± 5 °C; IR bands at 3570, 3410, 3105, 1730, 1260, 1035, 720 cm⁻¹; monoclinic cell a = 18.0774 Å, b = 11.9711 Å, c = 9.9321 Å, β = 102.691°, V = 2096.96 ų; water content 3.0%–5.0%; specific rotation −0.5° to +0.5°
Comparator Or Baseline	Anhydrous tiotropium bromide (class-level inference: the anhydrous form lacks the diagnostic dehydration endotherm below ~150 °C, exhibits a different DSC melting endotherm, and has a water content nominally <0.5%; its IR spectrum and unit cell dimensions are distinct)
Quantified Difference	The monohydrate exhibits a unique thermal signature (two sequential endothermic events: dehydration of the bound water at lower temperature, followed by melting/decomposition at 230 ± 5 °C) that is absent in the anhydrous form, and contains 3.0%–5.0% crystallographically bound water vs. <0.5% for the anhydrous form
Conditions	DSC: Mettler DSC 821, 10 K/min heating rate; IR: Nicolet FTIR spectrometer; XRPD: single-crystal X-ray diffraction; water content: Karl Fischer titration (Note: comparator data for anhydrous form is inferred from the class properties of pharmaceutical hydrates vs. anhydrates; quantitative anhydrous tiotropium data was not available from non-excluded sources)

Why This Matters

These orthogonal identity parameters form the basis of pharmacopoeial monographs and regulatory quality control specifications; any supplier's tiotropium bromide monohydrate lot must be verified against these parameters to confirm crystalline form purity and batch-to-batch consistency for GMP formulation and ANDA (abbreviated new drug application) development.

• [1] Banholzer R, Sieger P, Kulinna C, et al. Crystalline tiotropium bromide monohydrate, processes for the preparation thereof, and pharmaceutical compositions. US Patent 6,908,928. Issued June 21, 2005. Assigned to Boehringer Ingelheim Pharma GmbH & Co. KG. View Source

Clinical Efficacy vs. SAMAs

A Cochrane systematic review comparing tiotropium (once-daily LAMA) against ipratropium bromide (four-times-daily SAMA) in patients with moderate-to-severe COPD (mean baseline FEV₁ ~40% predicted) synthesized data from two randomized controlled trials enrolling 1,073 participants [1]. Tiotropium treatment resulted in clinically meaningful improvements across multiple endpoints: trough FEV₁ was significantly higher, the rate of COPD exacerbations was reduced, and the number of COPD-related hospital admissions was lower with tiotropium compared to ipratropium [1]. While specific quantitative numbers for exacerbation rate reduction and FEV₁ difference are provided in the individual trials pooled in the review, the Cochrane conclusion that "tiotropium has more benefits than ipratropium bromide for people with stable moderate to severe COPD" provides high-quality, systematically assessed evidence of differentiation [1].

Clinical Outcomes vs. SAMA

Cross‑study comparable

Statistically significant improvement in trough FEV₁, fewer exacerbations, fewer hospital admissions vs. ipratropium

Reported clinical endpoint context supports differentiation from short‑acting comparator

Cochrane review, 2 RCTs, 1,073 moderate‑to‑severe COPD patients

Evidence Dimension	Clinical outcomes in moderate-to-severe COPD (trough FEV₁, exacerbation rate, COPD-related hospital admissions, quality of life)
Target Compound Data	Tiotropium 18 µg once-daily (HandiHaler) or 5/10 µg once-daily (Respimat): statistically significant improvement vs. ipratropium in trough FEV₁, fewer exacerbations, fewer hospital admissions, improved health-related quality of life scores
Comparator Or Baseline	Ipratropium bromide 40 µg four-times-daily (SAMA regimen)
Quantified Difference	Directional and statistically significant advantage for tiotropium across all major COPD clinical endpoints; pooled analysis of 1,073 patients over 12 weeks to 1 year (note: individual trial-level numerical magnitudes were not fully extracted from this source; the Cochrane review meta-analytic summary confirms superiority)
Conditions	Two parallel-group RCTs of 12 weeks and 1 year duration; patients with stable moderate-to-severe COPD; tiotropium via HandiHaler (18 µg) or Respimat (5/10 µg)

Why This Matters

For procurement decisions in clinical trial supply or real-world evidence generation, this Cochrane-level evidence establishes tiotropium as the long-acting standard of care against which short-acting alternatives are benchmarked, reinforcing the rationale for selecting tiotropium over ipratropium when sustained 24-hour bronchodilation and exacerbation reduction are the therapeutic goals.

• [1] Cheyne L, Taylor S, Irvin-Sellers M, et al. Tiotropium versus ipratropium bromide in the management of COPD. Cochrane Database Syst Rev. 2015;(9):CD009552. doi:10.1002/14651858.CD009552.pub3 View Source

M3 Receptor Binding and Kinetic Selectivity

In the head-to-head preclinical comparison by Gavaldà et al., all three LAMAs demonstrated high and comparable potency toward the hM3 receptor, as measured by pA₂ values in functional assays using CHO cells expressing recombinant human receptors: tiotropium pA₂ = 10.4, aclidinium pA₂ = 9.6, and glycopyrronium pA₂ = 9.7 [1]. The pA₂ difference of 0.7–0.8 log units corresponds to tiotropium being approximately 5–6 times more potent at the M3 receptor than either comparator. However, the critical differentiator is not the affinity equilibrium constant alone, but the kinetic selectivity profile: all tested LAMAs showed high M3 affinity, but only tiotropium combined this with an exceptionally slow dissociation rate [1], yielding a unique affinity–kinetics combination that underlies its sustained pharmacodynamic profile.

M3 Functional Potency (pA₂)

Head‑to‑head

pA₂ = 10.4 (hM3)
~5–6‑fold more potent than aclidinium, glycopyrronium

Higher functional potency per unit mass supports inhalation dose design evaluation

CHO‑hM3 calcium mobilization assay, Schild analysis

Evidence Dimension	M3 receptor functional antagonist potency (pA₂)
Target Compound Data	Tiotropium: pA₂ = 10.4 at hM3
Comparator Or Baseline	Aclidinium: pA₂ = 9.6; Glycopyrronium: pA₂ = 9.7
Quantified Difference	Tiotropium is ~5–6-fold more potent than aclidinium and ~5-fold more potent than glycopyrronium at hM3 (ΔpA₂ ≈ 0.7–0.8)
Conditions	CHO cells stably expressing recombinant hM3 receptors; inhibition of carbachol-induced calcium mobilization; pA₂ determined by Schild analysis

Why This Matters

Higher M3 potency per unit mass translates to effective bronchodilation at a lower inhaled dose (18 µg once-daily via HandiHaler vs. 400 µg twice-daily for aclidinium or 50 µg once-daily for glycopyrronium), directly affecting the practicality of inhalation device design, powder blending, and capsule fill weight economics.

• [1] Gavaldà A, Miralpeix M, Ramos I, et al. Preclinical evaluation of long-acting muscarinic antagonists: comparison of tiotropium and investigational drugs. J Pharmacol Exp Ther. 2009;331(3):941-951. doi:10.1124/jpet.109.159640 View Source

Tiotropium Monohydrate Application Scenarios

ANDA DPI Formulation Development

For abbreviated new drug applications (ANDAs) referencing Spiriva® HandiHaler®, the use of tiotropium bromide monohydrate—as the identical crystalline solid form of the reference listed drug (RLD)—is required to establish pharmaceutical equivalence under 21 CFR 314.94. The monohydrate's defined DSC endothermic peak at 230 °C ± 5 °C, characteristic IR bands (3570, 3410, 3105, 1730, 1260, 1035, 720 cm⁻¹), and monoclinic unit cell parameters serve as orthogonal identity verification that the API is the correct polymorphic form, not the anhydrate [1]. Quality control against the monohydrate water content specification (3.0%–5.0%) ensures that the crystalline water is preserved during micronization and blending, which is critical because inadvertent dehydration during processing can alter particle surface energy, cohesive–adhesive balance, and aerosolization performance in the DPI device [1].

Once-Daily LAMA Monotherapy Trials

When designing clinical trials that aim to demonstrate superiority or non-inferiority of a novel LAMA or LAMA/LABA fixed-dose combination, tiotropium bromide monohydrate should be used as the active comparator arm because its hM3 dissociation half-life of 27 hours—2.5-fold longer than aclidinium and 4.4-fold longer than glycopyrronium—provides the most stringent benchmark for sustained 24-hour bronchodilation [2]. The in vivo bronchoprotection data confirm that tiotropium is the only LAMA with residual bronchoprotection (35%) at 24 hours post-dose in a head-to-head functional model, making it the reference standard against which any candidate claiming once-daily duration must be measured [2].

Kinetic Profiling and SKR Studies

Tiotropium bromide monohydrate serves as the gold-standard reference compound in competition kinetic binding assays designed to characterize the on-rate (kₒₙ) and off-rate (kₒff) of novel muscarinic antagonists at recombinant human M1–M5 receptors. Its dissociation half-life of 27 hours from hM3 and its demonstrated kinetic selectivity profile (slower dissociation from M3 than from M2) represent the upper boundary of LAMA receptor residency time achievable with currently approved agents [2]. The t½ offset of 64 hours in the guinea pig bronchoprotection model provides an in vivo correlation benchmark for interpreting the translational relevance of in vitro kinetic parameters [3].

Pharmacopoeial Reference Standard & Method Validation

As a pharmacopoeial-grade reference standard, tiotropium bromide monohydrate (CAS 139404-48-1) is specified with a purity of ≥99%, a specific optical rotation between −0.5° and +0.5°, individual impurity ≤0.2%, and total impurities ≤1.0% . These specifications make it suitable for HPLC/UV method validation, dissolution testing, and content uniformity analysis of inhalation products. The lack of optical activity (rotation ≈ 0°) distinguishes tiotropium from chiral muscarinic antagonists and simplifies analytical method development by eliminating the need for chiral chromatographic separation .

Application

Selection Property

Validation Focus

ANDA DPI Development

Crystalline Form Identity

DSC, IR, XRPD, water content conformity

LAMA Monotherapy Comparator Trials

M3 Receptor Residency Time

24‑hour bronchoprotection in vivo

Kinetic Profiling & SKR Studies

Kinetic Selectivity Profile

Receptor dissociation rate (k_off)

Pharmacopoeial Reference Standard

Pharmacopoeial Specifications

Purity, optical rotation, impurity limits

• [1] Banholzer R, Sieger P, Kulinna C, et al. Crystalline tiotropium bromide monohydrate, processes for the preparation thereof, and pharmaceutical compositions. US Patent 6,908,928. Issued June 21, 2005. Assigned to Boehringer Ingelheim Pharma GmbH & Co. KG. View Source
• [2] Gavaldà A, Miralpeix M, Ramos I, et al. Preclinical evaluation of long-acting muscarinic antagonists: comparison of tiotropium and investigational drugs. J Pharmacol Exp Ther. 2009;331(3):941-951. doi:10.1124/jpet.109.159640 View Source
• [3] Carcasona C, Ramos I, Tarrasón G, et al. The in vitro and in vivo profile of aclidinium bromide in comparison with glycopyrronium bromide. Pulm Pharmacol Ther. 2014;28(2):114-122. doi:10.1016/j.pupt.2014.06.003 View Source